2-(2-methyl-1H-indol-3-yl)-N-(3,4,5-trimethoxybenzyl)ethanamine hydrochloride
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Description
2-(2-methyl-1H-indol-3-yl)-N-(3,4,5-trimethoxybenzyl)ethanamine hydrochloride is a chemical compound that is used in scientific research. It is also known as 25I-NBOMe, a derivative of the phenethylamine psychedelic 2C-I. This chemical has gained popularity in recent years due to its potent effects and ease of synthesis. In
Scientific Research Applications
- Indole derivatives, including this compound, have shown promise as potential anticancer agents. Researchers investigate their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. The unique structure of this compound may interact with cellular pathways involved in cancer progression .
- Indole-based compounds often exhibit antimicrobial properties. This compound’s structure suggests it could be explored as a novel antimicrobial agent against bacteria, fungi, or other pathogens. Researchers study its efficacy, mechanisms of action, and potential applications in treating infections .
- The indole moiety in this compound may play a role in neuroprotection. Investigations focus on its ability to prevent neuronal damage, enhance cognitive function, or mitigate neurodegenerative diseases. Understanding its interactions with neural receptors and pathways is crucial .
- Some indole derivatives have vasodilatory effects and impact cardiovascular health. Researchers explore whether this compound could be useful in managing hypertension, improving blood flow, or preventing heart-related disorders. Mechanistic studies are essential to validate its potential benefits .
- The indole ring system is associated with serotonin receptors and neurotransmitter regulation. Investigations into this compound’s impact on mood, anxiety, and depression are ongoing. Its potential as a psychopharmacological agent warrants further exploration .
- Beyond its applications, researchers also focus on developing efficient synthetic methods for indole derivatives. Novel routes for constructing this compound and related analogs are essential for scalability and accessibility in research and pharmaceutical contexts .
Anticancer Properties
Antimicrobial Activity
Neuroprotective Effects
Cardiovascular Applications
Psychopharmacology and Mood Regulation
Synthetic Methodology and Novel Routes
properties
IUPAC Name |
2-(2-methyl-1H-indol-3-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3.ClH/c1-14-16(17-7-5-6-8-18(17)23-14)9-10-22-13-15-11-19(24-2)21(26-4)20(12-15)25-3;/h5-8,11-12,22-23H,9-10,13H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXTCVHJGBZBUQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)CCNCC3=CC(=C(C(=C3)OC)OC)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-methyl-1H-indol-3-yl)-N-(3,4,5-trimethoxybenzyl)ethanamine hydrochloride |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.